Cas no 152845-27-7 (Benzoic acid, 3,5-bis(2-hydroxyethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3,5-bis(2-hydroxyethoxy)-, methyl ester
• CAS No: 152845-27-7
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 1326659
• Update Time: 2024-08-18

Benzoic acid, 3,5-bis(2-hydroxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(2-hydroxyethoxy)-, methyl ester

• Inchi： 1S/C12H16O6/c1-16-12(15)9-6-10(17-4-2-13)8-11(7-9)18-5-3-14/h6-8,13-14H,2-5H2,1H3
• InChI Key： VLTJQUYPGHDYFR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OCCO)=CC(OCCO)=C1

Computed Properties

• Exact Mass: 256.09468

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 451.9±35.0 °C(Predicted)
• PSA: 85.22
• pka: 13.92±0.10(Predicted)